N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(phenylthio)butanamide
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Description
N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-(phenylthio)butanamide is a useful research compound. Its molecular formula is C17H18N2OS2 and its molecular weight is 330.46. The purity is usually 95%.
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Scientific Research Applications
Solar Cell Applications
A study focused on the engineering of organic sensitizers for solar cell applications, demonstrating the synthesis of novel organic sensitizers with high conversion efficiency when anchored onto TiO2 film. This research highlights the potential of structurally related compounds in enhancing the performance of solar cells through molecular engineering (Kim et al., 2006).
Stereoselective Synthesis
Research on the stereoselective synthesis of functionalized cyclopropanes presented the cyclization of related compounds, showcasing the versatility of these chemicals in synthesizing highly selective products. This process underscores the compound's potential role in creating specialized chemical structures with significant stereocontrol (Tanaka et al., 1987).
Cyanation Processes
A paper described the palladium-catalyzed cyanation of heteroarenes using N,N-dimethylformamide, offering an alternative method for preparing aryl nitriles. This suggests the utility of related compounds in facilitating cyanation reactions, which are crucial in various synthetic pathways (Ding & Jiao, 2011).
Neuroprotective Agents
The development of N-acylaminophenothiazines as neuroprotective agents exhibiting multifunctional activities for Alzheimer's disease treatment indicates the therapeutic potential of structurally similar compounds. These findings highlight the compound's possible application in drug development for neurodegenerative diseases (González-Muñoz et al., 2011).
Inhibitors and Activators
Research into the synthesis and evaluation of butanamides as tyrosinase and melanin inhibitors demonstrates the biological activity of related compounds in inhibiting specific enzymes. This suggests the compound's research relevance in dermatological applications and potential as a therapeutic agent (Raza et al., 2019).
Properties
IUPAC Name |
N-(3-cyano-4,5-dimethylthiophen-2-yl)-4-phenylsulfanylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2OS2/c1-12-13(2)22-17(15(12)11-18)19-16(20)9-6-10-21-14-7-4-3-5-8-14/h3-5,7-8H,6,9-10H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKFWTSVGFDADFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C#N)NC(=O)CCCSC2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.